2-[2,5-dioxo-1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl]sulfanylbenzoic Acid

• IUPAC Name: 2-[2,5-dioxo-1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H12F3NO5S/c19-18(20,21)27-11-7-5-10(6-8-11)22-15(23)9-14(16(22)24)28-13-4-2-1-3-12(13)17(25)26/h1-8,14H,9H2,(H,25,26)
• InChI Key: DRRNRZZYOYVPMU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)OC(F)(F)F)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H12F3NO5S
• Molecular Weight: 411.4 g/mol

Description

2-[2,5-dioxo-1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl]sulfanylbenzoic Acid, also known as DT-13, is a novel synthetic compound that has gained significant attention in the field of medicinal chemistry. DT-13 is a member of the pyrrolidine class of compounds and has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Tissue Sulfhydryl Groups : A study on aromatic disulfides, structurally related to the compound , demonstrates their utility in determining sulfhydryl groups in biological materials, hinting at potential applications in biochemical assays and therapeutic research (Ellman, 1959).
• Chemiluminescence of Substituted Dioxetanes : Research into sulfanyl-substituted bicyclic dioxetanes, analogous to the chemical structure of interest, reveals insights into their base-induced chemiluminescence, offering applications in analytical chemistry and possibly in imaging techniques (Watanabe et al., 2010).

Materials Science and Engineering

• High-Temperature Proton Exchange Membranes : Novel polybenzimidazoles containing 4-phenyl phthalazinone moieties, structurally similar to the compound of interest, have been synthesized for use as high-temperature proton exchange membranes, indicating applications in fuel cell technologies (Li et al., 2012).
• Metal–Organic Systems : The construction of copper metal–organic complexes using flexible dicarboxylate ligands related to the compound shows potential in the development of novel coordination polymers with applications in catalysis and materials chemistry (Dai et al., 2009).

Polymer Science

• Aromatic Polyimides : Thiophenyl-substituted benzidines, which share functional groups with the chemical , have been used to synthesize transparent polyimides with high refractive indices, suggesting applications in optoelectronic devices (Tapaswi et al., 2015).
• Sulfonated Polybenzimidazoles : Research on sulfonated polybenzimidazoles containing 4-phenyl phthalazinone groups for proton exchange membrane highlights their excellent thermal stability and conductivity, pertinent to fuel cell applications (Liu et al., 2014).